Cas no 85622-88-4 (1,2-Dichloro-3-isocyanatopropane)

• Product Name: 1,2-Dichloro-3-isocyanatopropane
• CAS No: 85622-88-4
• MF: C₄H₅Cl₂NO
• MW: 153.994599103928
• CID: 2808110
• PubChem ID: 19784169
• Update Time: 2025-04-21

1,2-Dichloro-3-isocyanatopropane Chemical and Physical Properties

Names and Identifiers

• 1,2-Dichloro-3-isocyanatopropane
• SCHEMBL9576502
• DTXSID00599883
• 85622-88-4

• Inchi： 1S/C4H5Cl2NO/c5-1-4(6)2-7-3-8/h4H,1-2H2
• InChI Key： ZSXAJCOFSCMEIU-UHFFFAOYSA-N
• SMILES： ClC(CCl)CN=C=O

Computed Properties

• Exact Mass: 152.9748192Da
• Monoisotopic Mass: 152.9748192Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.4Ų